molecular formula C9H14OS B8439813 2-(3-Methoxy-propyl)-3-methyl-thiophene

2-(3-Methoxy-propyl)-3-methyl-thiophene

Cat. No.: B8439813
M. Wt: 170.27 g/mol
InChI Key: RIXDJMITSKUALD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methoxy-propyl)-3-methyl-thiophene is a useful research compound. Its molecular formula is C9H14OS and its molecular weight is 170.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14OS

Molecular Weight

170.27 g/mol

IUPAC Name

2-(3-methoxypropyl)-3-methylthiophene

InChI

InChI=1S/C9H14OS/c1-8-5-7-11-9(8)4-3-6-10-2/h5,7H,3-4,6H2,1-2H3

InChI Key

RIXDJMITSKUALD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC=C1)CCCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium turnings (365 mg, 15.0 mmol, 1.5 equiv.) were suspended in 15 ml dry diethyl ether. A crystal of iodine and a few drops of 2-bromo-3-methylthiophene in 10 ml ether were added till the reaction started (3 min. with heating to 30° C.). The remaining solution of 2-bromo-3-methylthiophene (total 2.44 g, 10.0 mmol, 1.0 equiv.) was added dropwise to maintain the reaction at reflux. The reaction mixture was refluxed for 30 min. Toluene-4-sulfonic acid 3-methoxy-propyl ester (2.13 g, 12.0 mmol, 1.2 equiv.) dissolved in 5 ml diethyl ether was added dropwise and the yellow solution was refluxed again for 2 hours. The brown suspension was cooled, acidified with 1N HCl and extracted twice with ethyl acetate. The combined organics were washed with KHSO4/K2SO4 and brine, dried over Na2SO4, filtered, evaporated and chromatographed on a 50 g Silicagel cartridge with heptane and than MTBE-heptane 1:9 as solvent to give 2-(3-methoxy-propyl)-3-methyl-thiophene, 410 mg, m/e 170.0 (MH+) by GC/MS.
Quantity
365 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
2.44 g
Type
reactant
Reaction Step Three
Quantity
2.13 g
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
15 mL
Type
solvent
Reaction Step Six

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